4-Cyclohexyl-2-nitrophenol

• CAS No.: 3279-10-5
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 4-cyclohexyl-2-nitrophenol
• InChI: InChI=1S/C12H15NO3/c14-12-7-6-10(8-11(12)13(15)16)9-4-2-1-3-5-9/h6-9,14H,1-5H2
• InChI Key: YUQPJMAOUVWWOM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC(=C(C=C2)O)[N+](=O)[O-]

Description

4-Cyclohexyl-2-nitrophenol is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 50 ml of water, 50 ml of ether and 10.0 g of 4-cyclohexylphenol, was added dropwise 12.6 ml of 60% nitric acid while cooling with ice. The temperature of the mixture was raised to room temperature and the reaction was carried out for a day. After 500 ml of water was added, the reaction mixture was extracted with 500 ml of ethyl acetate, washed with water and a brine successively and dried with anhydrous sodium sulfate. The drying agent was filtered off and the solvent was distilled away. The residue was purified by subjecting to silica-gel column-chromatography [eluent:chloroform] to give 6.92 g of 4-cyclohexyl-2-nitrophenol.